Cas no 955042-96-3 (3-Ethoxy-2-methyl-4H-pyran-4-one)

• Product Name: 3-Ethoxy-2-methyl-4H-pyran-4-one
• CAS No: 955042-96-3
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 2142345
• Update Time: 2023-08-04

3-Ethoxy-2-methyl-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-2-methyl-4H-pyran-4-one
• XKGZTJGVEGDXJR-UHFFFAOYSA-N
• 4H-Pyran-4-one, 3-ethoxy-2-methyl-
• 3-Ethoxy-2-methyl-4H-pyran-4-one

• Inchi： 1S/C8H10O3/c1-3-10-8-6(2)11-5-4-7(8)9/h4-5H,3H2,1-2H3
• InChI Key： XKGZTJGVEGDXJR-UHFFFAOYSA-N
• SMILES： O(CC)C1C(C=COC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 226
• Topological Polar Surface Area: 35.5